2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[2-(4-chlorophenoxy)ethylsulfanyl]-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H17ClN2O2S/c1-2-3-12-10-14(19)18-15(17-12)21-9-8-20-13-6-4-11(16)5-7-13/h4-7,10H,2-3,8-9H2,1H3,(H,17,18,19)
• InChI Key: XGRWVCJVRGGKOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C15H17ClN2O2S
• Molecular Weight: 324.8 g/mol

Description

2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone, also known as CP-96,345, is a potent and selective antagonist of the neurokinin-1 (NK1) receptor. The NK1 receptor is a G protein-coupled receptor that is widely distributed in the central nervous system and is involved in a variety of physiological and pathological processes, including pain, anxiety, depression, and substance abuse. CP-96,345 has been extensively studied as a tool compound for investigating the role of the NK1 receptor in these processes.

Mechanism of Action

2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone is a competitive antagonist of the NK1 receptor. It binds to the receptor and prevents the binding of the endogenous ligand substance P. Substance P is a neuropeptide that is involved in pain processing, anxiety, and depression. By blocking the action of substance P, 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone reduces the activity of the NK1 receptor and modulates the physiological and pathological processes that are regulated by this receptor.
Biochemical and Physiological Effects:
2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of neurotransmitters such as glutamate and substance P in the spinal cord, which are involved in pain processing. It has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. In addition, 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone has been shown to reduce the activity of the mesolimbic dopamine system, which is involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone in lab experiments is its selectivity for the NK1 receptor. This allows researchers to specifically investigate the role of this receptor in various physiological and pathological processes. However, one limitation of using 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone is that it is not a clinically approved drug and therefore cannot be used in human studies. In addition, the use of 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone in animal studies requires careful consideration of the potential side effects and ethical implications.

Future Directions

There are several future directions for research on 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone. One area of research is the development of more selective NK1 receptor antagonists that can be used in human studies. Another area of research is the investigation of the role of the NK1 receptor in other physiological and pathological processes, such as inflammation and immune function. Finally, the use of 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone in combination with other drugs or therapies may be investigated as a potential treatment for pain, anxiety, depression, and substance abuse.

Synthesis Methods

2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone can be synthesized using a multi-step process starting from 4-chlorophenol. The first step is the reaction of 4-chlorophenol with 2-chloroethyl ethyl sulfide in the presence of a base to form 2-(4-chlorophenoxy)ethyl ethyl sulfide. This intermediate is then reacted with propylamine in the presence of a base to form 2-{[2-(4-chlorophenoxy)ethyl]thio}-propylamine. The final step is the reaction of the propylamine intermediate with cyanoacetic acid in the presence of a base to form 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone.

Scientific Research Applications

2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone has been used extensively in scientific research to investigate the role of the NK1 receptor in various physiological and pathological processes. One of the main areas of research has been the role of the NK1 receptor in pain processing. 2-{[2-(4-chlorophenoxy)ethyl]thio}-6-propyl-4(3H)-pyrimidinone has been shown to be effective in reducing pain in animal models of acute and chronic pain. It has also been investigated as a potential treatment for anxiety, depression, and substance abuse.